Cas no 144163-68-8 (methyl(1,3-thiazol-2-ylmethyl)amine)

• Product Name: methyl(1,3-thiazol-2-ylmethyl)amine
• CAS No: 144163-68-8
• MF: C₅H₈N₂S
• MW: 128.195419311523
• MDL: MFCD02854205
• CID: 64825
• PubChem ID: 18939834
• Update Time: 2025-11-02

methyl(1,3-thiazol-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(thiazol-2-yl)methanamine
• N-Methyl-[(1,3-thiazol-2-yl)methyl]amine
• Methyl-thiazol-2-ylmethyl-amine
• METHYL-THIAZOL-2-YLMETHYLAMINE,
• N-methyl-1-(1,3-thiazol-2-yl)methanamine
• N-Methyl-1-(1,3-thiazol-2-yl)methanamine dihydrochloride
• N-methyl-1-(thiazol-2-yl)methanamine hydrochloride
• 2-(N-methylaminomethyl)thiazole
• 2-METHYLAMINOMETHYLTHIAZOLE
• 2-Thiazolemethanamine,N-methyl
• N-methyl-1-(1,3-thiazol-2-yl)methanamine(SALTDATA: 2HCl)
• N-Methylthiazole-2-methanamine
• methyl(1,3-thiazol-2-ylmethyl)amine
• A808181
• F8887-7620
• SCHEMBL178402
• AKOS005175080
• 2-Thiazolemethanamine, N-methyl-
• N-Methyl-N-[(1,3-thiazol-2-yl)methyl]amine
• DTXSID50596680
• NCGC00374081-01
• 144163-68-8
• Z802607826
• EN300-96866
• methyl[(1,3-thiazol-2-yl)methyl]amine
• AB12715
• FT-0684187
• AS-30841
• methylthiazol-2-ylmethylamine
• MNHGOWYUJYMPGV-UHFFFAOYSA-N
• methyl(1,3-thiazol-2-ylmethyl)amine dihydrochloride
• DB-063527
• ALBB-015075

• MDL： MFCD02854205
• Inchi： 1S/C5H8N2S/c1-6-4-5-7-2-3-8-5/h2-3,6H,4H2,1H3
• InChI Key： MNHGOWYUJYMPGV-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CNC

Computed Properties

• Exact Mass: 128.04100
• Monoisotopic Mass: 128.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• XLogP3: 0.4

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 1.126
• Boiling Point: 181.4 °C at 760 mmHg
• Flash Point: 181.4 °C at 760 mmHg
• Refractive Index: 1.543
• PSA: 53.16000
• LogP: 1.25340

methyl(1,3-thiazol-2-ylmethyl)amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl(1,3-thiazol-2-ylmethyl)amine

Comprehensive Overview of Methyl(1,3-thiazol-2-ylmethyl)amine (CAS No. 144163-68-8)

Methyl(1,3-thiazol-2-ylmethyl)amine (CAS No. 144163-68-8) is a specialized organic compound featuring a thiazole ring, a heterocyclic structure containing sulfur and nitrogen. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. The presence of both methylamine and thiazole moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and microbial infections.

In recent years, the compound's relevance has surged alongside advancements in small-molecule therapeutics. Its structural similarity to thiazole-containing drugs, such as certain antibiotics and kinase inhibitors, positions it as a valuable building block. The CAS No. 144163-68-8 is frequently cited in patent literature, highlighting its role in developing targeted therapies. For instance, its derivatives are explored for modulating enzyme activity or protein-protein interactions, aligning with the growing focus on precision medicine.

From a synthetic chemistry perspective, methyl(1,3-thiazol-2-ylmethyl)amine offers intriguing reactivity. The thiazole ring is electron-rich, enabling electrophilic substitutions, while the methylamine side chain facilitates nucleophilic reactions. This dual functionality is exploited in multicomponent reactions, a hot topic in green chemistry due to their atom-economical nature. Laboratories optimizing sustainable synthesis methods often prioritize such scaffolds to reduce waste and energy consumption.

The compound's physicochemical properties, including solubility and stability, are critical for formulation scientists. With the pharmaceutical industry emphasizing oral bioavailability, understanding how 144163-68-8 interacts with excipients or permeates membranes is vital. Computational tools like molecular docking are increasingly used to predict these behaviors, a trend reflecting the integration of AI in drug development.

Beyond pharmaceuticals, methyl(1,3-thiazol-2-ylmethyl)amine finds niche applications in material science. Its ability to coordinate with metals makes it a candidate for designing ligands in catalysis, relevant to renewable energy technologies. As industries seek eco-friendly catalysts, such heterocyclic amines gain traction for their tunable electronic properties.

Safety and regulatory aspects of CAS No. 144163-68-8 are routinely addressed in research. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized, mirroring the broader shift toward responsible chemical management. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those promoting safer industrial practices.

In summary, methyl(1,3-thiazol-2-ylmethyl)amine exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug design to catalysis—underscore its importance in addressing contemporary scientific challenges. As interdisciplinary research expands, compounds like 144163-68-8 will remain pivotal in shaping future technologies.